Cas no 68947-43-3 (1-Methylpiperidine-4-carboxylic acid)

1-Methylpiperidine-4-carboxylic acid is a versatile heterocyclic compound featuring both a carboxylic acid functional group and a methyl-substituted piperidine ring. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its rigid piperidine scaffold enhances stereochemical control in reactions, while the carboxylic acid group allows for further derivatization, such as amide or ester formation. The compound’s stability and solubility in common organic solvents facilitate its use in diverse synthetic pathways. It is often employed in the development of bioactive molecules, including potential drug candidates, due to its ability to modulate physicochemical properties and improve target binding affinity.
1-Methylpiperidine-4-carboxylic acid structure
68947-43-3 structure
Product Name:1-Methylpiperidine-4-carboxylic acid
CAS No:68947-43-3
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD06659473
CID:502063
PubChem ID:2736939
Update Time:2025-05-28

1-Methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methylpiperidine-4-carboxylic acid
    • 1-METHYL-PIPERIDINE-4-CARBOXYLIC ACID
    • 4- Piperidinecarboxylic acid, 1-methyl-
    • N-methylpiperidine-4-carboxylic acid
    • N-Methylisonipecotic acid
    • 4-PIPERIDINECARBOXYLIC ACID, 1-METHYL-
    • 1-methyl-4-piperidinecarboxylic acid
    • N-Methyl-Piperidine-4-carboxylic acid
    • 4-Piperidinecarboxylicacid, 1-methyl-
    • PubChem7222
    • 1-methylisonipecotic Acid
    • 4-Carboxy-1-methylpiperidine
    • KSC352M0B
    • HCKNAJXCHMACDN-UHFFFAOYSA-N
    • methylpiperidine-4-carbo
    • 68947-43-3
    • AKOS003658221
    • AC-22455
    • Q-103042
    • CS-W003320
    • FT-0630046
    • BB 0220131
    • 1-methylpiperidin-4-ylcarboxylic acid
    • MFCD06659473
    • PS-5486
    • SCHEMBL46774
    • DTXSID50371717
    • AMY20081
    • A836294
    • SB10460
    • 1-methyl-4-piperdine carboxylic acid
    • PB21919
    • 1-methyl-piperidin-4-yl carboxylic acid
    • methylpiperidine-4-carboxylic acid
    • EN300-57645
    • 1-Methylpiperidine-4-carboxylicAcid
    • 1-methyl piperidine-4-carboxylic acid
    • ALBB-012244
    • STK352172
    • MDL： MFCD06659473
    • Inchi： 1S/C7H13NO2/c1-8-4-2-6(3-5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
    • InChI Key： HCKNAJXCHMACDN-UHFFFAOYSA-N
    • SMILES： OC(C1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 143.09500
  • Monoisotopic Mass: 143.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: -2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.103
  • Boiling Point: 246.1°C at 760 mmHg
  • Flash Point: 102.6°C
  • Refractive Index: 1.488
  • PSA: 40.54000
  • LogP: 0.35070

1-Methylpiperidine-4-carboxylic acid Security Information

1-Methylpiperidine-4-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methylpiperidine-4-carboxylic acid Pricemore >>

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